10.1039/C4QO00306C | Catalytic enantioselective organic transformations via visible light photocatalysis

Catalytic enantioselective organic transformations via visible light photocatalysis

Organic Chemistry Frontiers Pub Date: 2014-12-10 DOI: 10.1039/C4QO00306C

Abstract

In this minireview, catalytic enantioselective transformations via visible light photocatalysis are discussed. High enantioselectivities are achieved from the combination of visible light photocatalysis with chiral organocatalysts. Considering the huge progress made in both asymmetric synthetic chemistry and visible light photocatalysis chemistry, more new chiral catalysts with varieties of transition-metals will be developed and engaged in the field of asymmetric photoreactions.

Share View Original Text

Recommended Literature

[1] Electronic structure calculations and quantum dynamics of rotational deexcitation of CNNC by He† Ritika,Sanchit Kumar,T. J. Dhilip KumarPhys. Chem. Chem. Phys., 2022,24, 2785-2793 10.1039/D1CP04273D
[2] Front cover Polym. Chem., 2022,13, 3379-3380 10.1039/D2PY90076A
[3] Are the majority of a2-ions cyclic?† Phys. Chem. Chem. Phys., 2010,12, 13372-13374 10.1039/C0CP00514B
[4] Multi-dimensional hydroxyapatite (HAp) nanocluster architectures fabricated via Nafion-assisted biomineralization Ying Zhang,Kaiyang Li,Qing Zhang,Wei Liu,Yong Liu,Craig E. BanksNew J. Chem., 2015,39, 750-754 10.1039/C4NJ01292E
[5] Direct 129Xe-NMR spectroscopy evidence of a mesogenic dendrimer with free void space† Yao-Chih Lu,Roberto Anedda,Hsiu-Hui Chen,Hui-Chu Hsu,Shun-Ju Hsu,Christopher Ratcliffe,Long-Li Lai,John Ripmeester,Hsiu-Fu HsuJ. Mater. Chem. C, 2023,11, 3710-3714 10.1039/D3TC00486D
[6] Errata Trans. Faraday Soc., 1929,25, 421-421 10.1039/TF9292500421
[7] Back matter Phys. Chem. Chem. Phys., 2012,14, 6643-6646 10.1039/C2CP90063G
[8] Contents list Green Chem., 2022,24, 8161-8171 10.1039/D2GC90099H
[9] Growth kinetics of the adsorbed layer of poly(bisphenol A carbonate) and its effect on the glass transition behavior in thin films† Hassan Omar,Gundula Hidde,Paulina Szymoniak,Andreas Hertwig,Andreas SchönhalsRSC Adv., 2023,13, 14473-14483 10.1039/D3RA02020G
[10] Inside front cover Dalton Trans., 2013,42, 1934-1934 10.1039/C3DT90002A

Journal Name：Organic Chemistry Frontiers

Research Products

3-{3-(tert-Butoxycarbonyl)aminophenyl}propanoic Acid

CAS no.: 149506-04-7
4,5-Dichloro-2-(4-methylbenzyl)pyridazin-3(2H)-one

CAS no.: 173843-86-2
(S)-1-(((9H-Fluoren-9-yl)methoxy)carbonyl)-2,5-dihydro-1H-pyrrole-2-carboxylic acid

CAS no.: 135837-63-7
1,2-Cycloheptanediol,(1S,2S)-

CAS no.: 108268-27-5
Carbamic acid,N-[(1S)-2-cyclohexyl-1-(hydroxymethyl)ethyl]-, phenylmethyl ester

CAS no.: 113828-85-6
(S)-Boc-5,5-dimethyl-1,3-thiazolidine-4-carboxylic Acid

CAS no.: 112898-19-8
2-Heptanamine,N-(1,1-dimethylpropyl)-2-methyl-

CAS no.: 150285-07-7
4-Oxazoleethanol,5-methyl-2-(4-methylphenyl)-

CAS no.: 157169-71-6
Titanium,[(1R)-[1,1'-binaphthalene]-2,2'-diolato(2-)-kO2,kO'2][(1R)-[1,1'-biphenyl]-2,2'-diylbis[(1,2,3,4,5-h)-3,4-dimethyl-2,4-cyclopentadien-1-ylidene]]-

CAS no.: 198573-86-3
Butyl 2-methylbutyrate

CAS no.: 15706-73-7